Cas no 1797342-10-9 (5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole)

• Product Name: 5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole
• CAS No: 1797342-10-9
• MF: C₁₃H₁₂FN₃O₃S₂
• MW: 341.381083488464
• CID: 6089177
• PubChem ID: 71809189
• Update Time: 2025-10-30

5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole
• [3-(4-fluorophenyl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• (3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• 1797342-10-9
• 5-[3-(4-FLUOROBENZENESULFONYL)AZETIDINE-1-CARBONYL]-4-METHYL-1,2,3-THIADIAZOLE
• AKOS024564338
• F6442-0028

• Inchi： 1S/C13H12FN3O3S2/c1-8-12(21-16-15-8)13(18)17-6-11(7-17)22(19,20)10-4-2-9(14)3-5-10/h2-5,11H,6-7H2,1H3
• InChI Key： MAWAXNPSFWKAQR-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2=CC=C(F)C=C2)(=O)=O)C1)(C1SN=NC=1C)=O

Computed Properties

• Exact Mass: 341.03041176g/mol
• Monoisotopic Mass: 341.03041176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole

5-3-(4-Fluorobenzenesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole: A Comprehensive Overview

The compound with CAS No. 1797342-10-9, commonly referred to as 5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiadiazole ring system with a sulfonyl azetidine moiety. The presence of a fluorine atom in the benzenesulfonyl group further enhances its chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery. These heterocyclic compounds are known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The integration of a sulfonyl group into the structure of this compound adds another layer of complexity and functionality. Sulfonyl groups are well-documented for their ability to improve the solubility and bioavailability of drugs, making them valuable in medicinal chemistry.

The synthesis of 5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies to optimize the yield and purity of this compound. One such approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method aligns with the growing trend toward green chemistry practices in modern laboratories.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to inhibit certain enzymes involved in inflammatory pathways makes it a potential candidate for anti-inflammatory drug development. Additionally, preliminary studies suggest that it may exhibit cytotoxic effects against cancer cells, indicating its potential role in anticancer therapy. The fluorine atom in the benzenesulfonyl group plays a crucial role in these activities by influencing the molecule's electronic properties and interactions with biological targets.

The structural uniqueness of 5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole also makes it an attractive molecule for material science applications. Its sulfur-containing heterocyclic ring system contributes to its thermal stability and mechanical properties, which could be exploited in the development of advanced materials such as high-performance polymers or nanomaterials.

From an environmental perspective, understanding the fate and behavior of this compound is essential for ensuring its safe use and disposal. Recent research has focused on evaluating its biodegradability under various environmental conditions. Results indicate that while the compound exhibits moderate biodegradability under aerobic conditions, further studies are required to assess its impact on aquatic ecosystems.

In conclusion, 5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole (CAS No. 1797342-10-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.